Cas no 1352518-38-7 ((6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone)

• Product Name: (6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone
• CAS No: 1352518-38-7
• MF: C₁₇H₁₇ClN₂O
• MW: 300.782683134079
• CID: 5159435
• Update Time: 2025-10-23

(6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone

• Inchi： 1S/C17H17ClN2O/c18-16-10-9-14(12-19-16)15-8-4-5-11-20(15)17(21)13-6-2-1-3-7-13/h1-3,6-7,9-10,12,15H,4-5,8,11H2
• InChI Key： GUABYOQMVXCKPY-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1C1=CC=C(Cl)N=C1)(C1=CC=CC=C1)=O

Additional information on (6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone

Comprehensive Overview of (6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone (CAS No. 1352518-38-7)

The compound (6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone, identified by its CAS No. 1352518-38-7, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its complex heterocyclic framework, featuring a bipyridinyl core and a phenyl-methanone moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like (6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone has surged, driven by advancements in synthetic chemistry and the need for innovative therapeutic agents. This compound’s chloro substituent and tetrahydro ring system contribute to its reactivity and stability, making it a versatile intermediate in organic synthesis. Its CAS No. 1352518-38-7 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific literature.

One of the key reasons for the popularity of 1352518-38-7 is its potential role in addressing contemporary health challenges. For instance, researchers are exploring its derivatives for applications in neurological and metabolic disorders, aligning with the global focus on mental health and chronic diseases. The compound’s bipyridinyl scaffold is analogous to structures found in FDA-approved drugs, which has spurred further investigation into its pharmacological properties.

From a synthetic perspective, (6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone offers a robust platform for structural modifications. Chemists are leveraging its chloro group for cross-coupling reactions, while the phenyl-methanone functionality enables further derivatization. These features make it a valuable tool for designing libraries of compounds in high-throughput screening campaigns, a trend increasingly adopted by pharmaceutical companies.

Environmental and sustainability considerations are also shaping the discourse around CAS No. 1352518-38-7. As the chemical industry moves toward greener practices, the synthesis and application of this compound are being evaluated for their ecological footprint. Innovations in catalytic methods and solvent-free reactions are being explored to optimize its production, addressing the growing demand for sustainable chemistry solutions.

In summary, (6-Chloro-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone (1352518-38-7) represents a fascinating intersection of chemistry and biomedical research. Its structural complexity, combined with its potential therapeutic applications, positions it as a compound of significant interest. As scientific inquiry continues to evolve, this molecule is likely to remain at the forefront of innovation in drug discovery and material science.